2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenyl)-N-(1-propan-2-ylpiperidin-4-yl)acetamide
• InChI: InChI=1S/C16H22Cl2N2O/c1-11(2)20-7-5-14(6-8-20)19-16(21)9-12-3-4-13(17)10-15(12)18/h3-4,10-11,14H,5-9H2,1-2H3,(H,19,21)
• InChI Key: VIFOGBUAGDPXDR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)CC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H22Cl2N2O
• Molecular Weight: 329.3 g/mol

Description

2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide, also known as Diclazepam, is a research chemical that belongs to the benzodiazepine class of drugs. It is a synthetic compound that was first synthesized in the 1960s and has been used in scientific research ever since. Diclazepam is a potent anxiolytic and sedative, and its mechanism of action is similar to other benzodiazepines, such as diazepam (Valium) and alprazolam (Xanax).

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is similar to other benzodiazepines. It acts on the GABA receptors in the brain, which are responsible for inhibiting the activity of neurons. By enhancing the activity of GABA receptors, 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide increases the inhibitory effect of GABA, leading to a decrease in anxiety, sedation, and muscle relaxation.
Biochemical and Physiological Effects
2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has several biochemical and physiological effects, including anxiolytic, sedative, muscle relaxant, and anticonvulsant properties. It has been found to increase the activity of GABA receptors in the brain, leading to a decrease in the activity of neurons. This results in a decrease in anxiety, sedation, and muscle relaxation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide in lab experiments is that it has a long half-life, which makes it useful for studying the effects of long-term benzodiazepine use. However, one limitation of using 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is that it is a potent anxiolytic and sedative, which can make it difficult to distinguish between its effects and those of other benzodiazepines.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide. One area of research is the development of new benzodiazepines with improved anxiolytic and sedative properties. Another area of research is the investigation of the long-term effects of benzodiazepine use on the brain and the development of new treatments for benzodiazepine addiction. Additionally, research on the role of GABA receptors in the brain and the development of new drugs that target these receptors could lead to the development of new treatments for anxiety and other neurological disorders.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide involves several steps, including the reaction of 2,4-dichlorobenzonitrile with magnesium, followed by the reaction of the resulting compound with isopropylamine and acetic anhydride. The final product is then purified using chromatography. The synthesis of 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has been used in scientific research to study its effects on the central nervous system. It has been found to have anxiolytic and sedative properties, and it has been used to treat anxiety and insomnia in some countries. 2-(2,4-dichlorophenyl)-N-(1-isopropyl-4-piperidinyl)acetamide has also been used as a research tool to study the structure-activity relationships of benzodiazepines and to investigate the role of GABA receptors in the brain.